Cas no 62064-66-8 (N-benzyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine)

• Product Name: N-benzyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine
• CAS No: 62064-66-8
• MF: C₁₇H₁₈F₃N
• MW: 293.326735019684
• CID: 1635829
• PubChem ID: 3046410
• Update Time: 2025-04-21

N-benzyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine Chemical and Physical Properties

Names and Identifiers

• N-benzyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine
• AKOS033935138
• BRN 2660504
• 62064-66-8
• Phenethylamine, N-benzyl-alpha-methyl-m-trifluoromethyl-
• FSLXHGVLOIOQJK-UHFFFAOYSA-N
• Z2517378301
• N-Benzyl-alpha-methyl-3-trifluoromethylphenethylamine
• DTXSID50977637
• N-Benzyl-alpha-methyl-m-trifluoromethylphenethylamine
• SCHEMBL9472690

• Inchi： 1S/C17H18F3N/c1-13(21-12-14-6-3-2-4-7-14)10-15-8-5-9-16(11-15)17(18,19)20/h2-9,11,13,21H,10,12H2,1H3
• InChI Key： FSLXHGVLOIOQJK-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CC(C)NCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 293.13924
• Monoisotopic Mass: 293.13913406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03